5-fluoropyrimidine-2-sulfonyl fluoride
Overview
Description
5-Fluoropyrimidine-2-sulfonyl fluoride (5-FPySF) is an organofluorine compound that is used in a variety of scientific applications. It is a colorless, water-soluble compound that is widely used in the synthesis of various compounds and in the analysis of proteins and other biomolecules. 5-FPySF is also used in the development of new drugs and in the study of enzymes and other biochemical processes.
Scientific Research Applications
5-fluoropyrimidine-2-sulfonyl fluoride is widely used in scientific research applications. It is used in the synthesis of various compounds and in the analysis of proteins and other biomolecules. It is also used in the development of new drugs and in the study of enzymes and other biochemical processes. 5-fluoropyrimidine-2-sulfonyl fluoride has been used to study the structure and function of proteins and other biomolecules, as well as in the development of new drugs. It has also been used in the study of enzyme kinetics and in the development of new catalysts.
Mechanism of Action
5-fluoropyrimidine-2-sulfonyl fluoride is a potent inhibitor of enzymes and other proteins. It works by binding to the active site of the enzyme or protein, thus preventing it from performing its normal function. This inhibition can be used to study the structure and function of proteins and other biomolecules, as well as in the development of new drugs.
Biochemical and Physiological Effects
5-fluoropyrimidine-2-sulfonyl fluoride has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes and other proteins, as well as to interfere with the function of other biomolecules. It has also been found to inhibit the growth of bacteria and other microorganisms. In addition, 5-fluoropyrimidine-2-sulfonyl fluoride has been found to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
5-fluoropyrimidine-2-sulfonyl fluoride has several advantages for use in laboratory experiments. It is a water-soluble compound that can be easily synthesized in a short amount of time. It is also relatively inexpensive and can be stored for long periods of time without degradation. However, 5-fluoropyrimidine-2-sulfonyl fluoride can also be toxic to humans and other organisms, so it must be handled carefully and in accordance with safety guidelines.
Future Directions
There are several potential future directions for 5-fluoropyrimidine-2-sulfonyl fluoride. It could be used in the development of new drugs, as well as in the study of enzymes and other biochemical processes. It could also be used to study the structure and function of proteins and other biomolecules, as well as in the development of new catalysts. Additionally, 5-fluoropyrimidine-2-sulfonyl fluoride could be used in the development of new antibiotics and other anti-microbial compounds. Finally, 5-fluoropyrimidine-2-sulfonyl fluoride could be used to study the effects of environmental pollutants on living organisms.
Synthesis Methods
5-fluoropyrimidine-2-sulfonyl fluoride is synthesized through a reaction between 5-fluoropyrimidine and 2-sulfonyl fluoride. The reaction is carried out in aqueous solution and yields the desired compound. The reaction is relatively straightforward and can be completed in a short amount of time. The reaction has been used in the synthesis of various compounds and in the analysis of proteins and other biomolecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-fluoropyrimidine-2-sulfonyl fluoride involves the reaction of 5-fluoropyrimidine-2-sulfonyl chloride with hydrogen fluoride gas.", "Starting Materials": [ "5-fluoropyrimidine-2-sulfonyl chloride", "Hydrogen fluoride gas" ], "Reaction": [ "Add 5-fluoropyrimidine-2-sulfonyl chloride to a reaction vessel", "Pass hydrogen fluoride gas through the reaction vessel", "Heat the reaction mixture to 50-60°C for 2-3 hours", "Cool the reaction mixture to room temperature", "Filter the resulting solid", "Wash the solid with diethyl ether", "Dry the solid under vacuum to obtain 5-fluoropyrimidine-2-sulfonyl fluoride" ] } | |
CAS RN |
2172587-63-0 |
Product Name |
5-fluoropyrimidine-2-sulfonyl fluoride |
Molecular Formula |
C4H2F2N2O2S |
Molecular Weight |
180.1 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
